Cas no 1261977-87-0 (6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1261977-87-0
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• MDL: MFCD18318721
• CID: 2767188
• PubChem ID: 53224669
• Update Time: 2025-05-24

6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318721
• 6-[3-(Pyrrolidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
• DTXSID00688463
• 6-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• 6-[3-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• 1261977-87-0
• 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318721
• Inchi： 1S/C16H16N2O4S/c19-16(20)13-6-7-15(17-11-13)12-4-3-5-14(10-12)23(21,22)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,19,20)
• InChI Key： ZAETVCRONACPHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=CN=2)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 332.08307817Da
• Monoisotopic Mass: 332.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų

Additional information on 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid

Research Brief on 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS: 1261977-87-0)

6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS: 1261977-87-0) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and oncology. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacokinetic properties, and potential clinical applications.

The compound's structure features a nicotinic acid core linked to a pyrrolidinylsulfonylphenyl moiety, which confers unique physicochemical properties and biological activity. Recent in vitro and in vivo studies have demonstrated its efficacy as a selective inhibitor of specific enzymes involved in inflammatory cascades, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a multi-targeted anti-inflammatory agent with fewer side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

In the oncology domain, 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid has shown promising results in preclinical models. A 2023 study published in the Journal of Medicinal Chemistry revealed its ability to inhibit the proliferation of certain cancer cell lines by modulating the PI3K/AKT/mTOR pathway. The compound's unique sulfonyl group appears to enhance its binding affinity to key regulatory proteins, making it a candidate for further development as a targeted therapy.

Pharmacokinetic studies have also advanced our understanding of this compound. Research indicates favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration in animal models. These properties are particularly relevant for potential applications in neurological disorders, where the compound's anti-inflammatory effects could be leveraged to address neuroinflammation.

Recent synthetic chemistry efforts have focused on optimizing the compound's structure-activity relationship (SAR). Modifications to the pyrrolidine ring and sulfonyl linker have yielded derivatives with improved potency and selectivity. These developments, coupled with advances in formulation technologies, are paving the way for more effective drug delivery systems.

Despite these promising findings, challenges remain in the clinical translation of 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid. Current research is addressing issues related to metabolic stability and potential off-target effects. Ongoing structure-optimization studies aim to enhance the compound's drug-like properties while maintaining its therapeutic efficacy.

In conclusion, 6-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid represents a compelling case study in modern drug discovery, illustrating how rational design and multidisciplinary approaches can yield compounds with significant therapeutic potential. As research progresses, this molecule may offer new treatment options for inflammatory diseases and certain cancers, pending successful clinical validation.